Cas no 61289-69-8 (5H-Cyclopentapyrazine-5,7(6H)-dione)

• Product Name: 5H-Cyclopentapyrazine-5,7(6H)-dione
• CAS No: 61289-69-8
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 4066959
• PubChem ID: 20617880
• Update Time: 2025-04-22

5H-Cyclopentapyrazine-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopentapyrazine-5,7(6H)-dione
• SCHEMBL5002981
• 61289-69-8
• 5H-cyclopenta[b]pyrazine-5,7(6H)-dione

• Inchi： 1S/C7H4N2O2/c10-4-3-5(11)7-6(4)8-1-2-9-7/h1-2H,3H2
• InChI Key： IJFAHTIRQZJVKP-UHFFFAOYSA-N
• SMILES： C12C(=O)CC(=O)C1=NC=CN=2

Computed Properties

• Exact Mass: 148.027277375Da
• Monoisotopic Mass: 148.027277375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.9Ų